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Compound of Interest

Compound Name:
2-(Bromomethyl)-5-

chlorobenzonitrile

Cat. No.: B1280578 Get Quote

Essential Safety and Handling Guide for 2-
(Bromomethyl)-5-chlorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(Bromomethyl)-5-chlorobenzonitrile. Adherence to these procedures is essential for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Bromomethyl)-5-chlorobenzonitrile is a hazardous chemical that can cause severe skin

burns and eye damage.[1][2] It is also harmful if swallowed, inhaled, or in contact with skin.[2]

Due to its corrosive nature, appropriate personal protective equipment must be worn at all

times.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

[3]

To prevent skin contact and

burns.[1]

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield is required if there is a

splash hazard.[3]

To protect eyes from severe

damage.[1]

Skin and Body Protection

A lab coat or chemical-

resistant apron.[4][5] Closed-

toe shoes are mandatory.

To protect against skin

exposure and contamination of

personal clothing.[6]

Respiratory Protection

Use in a well-ventilated area or

with a fume hood.[7][8] If

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator should be worn.

To prevent inhalation of

harmful dust or vapors.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-(Bromomethyl)-5-
chlorobenzonitrile.

Property Value Source

Molecular Formula C₈H₅BrClN Sigma-Aldrich

Molecular Weight 230.49 g/mol Sigma-Aldrich

CAS Number 853368-35-1 Combi-Blocks

Note: Specific toxicological data such as LD50/LC50 values are not fully investigated for this

compound.[6]
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A. Preparation and Handling:

Review the Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

SDS for 2-(Bromomethyl)-5-chlorobenzonitrile.[5]

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume

hood.[7][8]

Don Personal Protective Equipment (PPE): Wear the appropriate PPE as specified in the

table above.[4]

Weighing and Transfer: Handle the solid compound carefully to avoid generating dust.[1] Use

a spatula for transfers.

Avoid Incompatible Materials: Keep the compound away from bases, alcohols, amines, and

metals.[6]

B. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing. Seek immediate medical attention.[1][6]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1][6]

Spill Cleanup: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it in a suitable container for disposal.[2] Clean the affected area

thoroughly.

C. Storage and Disposal Plan:
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Store

in a corrosives area and keep locked up.[1][6]

Waste Characterization: This material and its container must be disposed of as hazardous

waste.[9]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1][6] All

waste disposal must be in accordance with local, state, and federal regulations.[9] Do not

allow the product to enter drains.[1]

Workflow Diagram
The following diagram illustrates the safe handling and disposal workflow for 2-
(Bromomethyl)-5-chlorobenzonitrile.
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Safe Handling and Disposal Workflow for 2-(Bromomethyl)-5-chlorobenzonitrile
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1280578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

